Cas no 1021096-60-5 (Benzonitrile, 3-[[4-(hydroxymethyl)-2-methoxyphenoxy]methyl]-)

• Product Name: Benzonitrile, 3-[[4-(hydroxymethyl)-2-methoxyphenoxy]methyl]-
• CAS No: 1021096-60-5
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 5941039
• PubChem ID: 28562173
• Update Time: 2025-06-08

Benzonitrile, 3-[[4-(hydroxymethyl)-2-methoxyphenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[4-(hydroxymethyl)-2-methoxyphenoxy]methyl]-
• 1021096-60-5
• EN300-6495757
• 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzonitrile
• 3-((4-(Hydroxymethyl)-2-methoxyphenoxy)methyl)benzonitrile
• AKOS000247516

• Inchi： 1S/C16H15NO3/c1-19-16-8-13(10-18)5-6-15(16)20-11-14-4-2-3-12(7-14)9-17/h2-8,18H,10-11H2,1H3
• InChI Key： HYCHFGLMEGHSJK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(COC2=CC=C(CO)C=C2OC)=C1

Computed Properties

• Exact Mass: 269.10519334g/mol
• Monoisotopic Mass: 269.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 456.3±40.0 °C(Predicted)
• pka: 14.17±0.10(Predicted)

Additional information on Benzonitrile, 3-[[4-(hydroxymethyl)-2-methoxyphenoxy]methyl]-

Benzonitrile, 3-[[4-(hydroxymethyl)-2-methoxyphenoxy]methyl]- (CAS No: 1021096-60-5)

Benzonitrile, 3-[[4-(hydroxymethyl)-2-methoxyphenoxy]methyl]- (CAS No: 1021096-60-5) is a complex organic compound with a unique structure that combines aromatic and aliphatic components. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a benzonitrile group attached to a phenoxy chain, which further contains hydroxymethyl and methoxy substituents. This combination of functional groups makes it a versatile compound with diverse chemical properties.

The synthesis of Benzonitrile, 3-[[4-(hydroxymethyl)-2-methoxyphenoxy]methyl]- involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have made the synthesis of such compounds more efficient and environmentally friendly. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize the production process.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of multiple functional groups allows for extensive chemical modification, enabling the creation of bioactive molecules with specific pharmacological properties. For instance, the hydroxymethyl group can be oxidized to form a carboxylic acid, which is a common motif in many pharmaceutical agents. Similarly, the methoxy group can be used as a directing group in further substitution reactions.

Recent studies have also highlighted the role of Benzonitrile, 3-[[4-(hydroxymethyl)-2-methoxyphenoxy]methyl]- in agrochemicals. Its ability to interact with biological systems makes it a candidate for developing new pesticides or herbicides. However, extensive toxicity testing and environmental impact assessments are required before it can be commercialized for such applications.

In terms of materials science, this compound has shown potential as a precursor for advanced polymers or coatings. Its aromatic structure provides stability, while the aliphatic side chains offer flexibility. Researchers are exploring its use in creating self-healing materials or stimuli-responsive polymers, which could revolutionize industries such as electronics and aerospace.

The physical properties of Benzonitrile, 3-[[4-(hydroxymethyl)-2-methoxyphenoxy]methyl]- are also noteworthy. It has a high melting point due to its rigid aromatic structure and strong intermolecular hydrogen bonding interactions. Its solubility in various solvents makes it suitable for use in solution-based chemical processes.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its long-term impact on ecosystems. Studies have shown that under certain conditions, it undergoes biodegradation via microbial action or photolysis. However, further research is needed to determine its persistence in different environmental matrices.

In conclusion, Benzonitrile, 3-[[4-(hydroxymethyl)-2-methoxyphenoxy]methyl]- (CAS No: 1021096-60-5) is a multifaceted compound with significant potential across various industries. Its unique structure and versatile functional groups make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound may find new applications that were previously unimaginable.